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Compound of Interest

Compound Name: BWX 46

Cat. No.: B12815159

For Researchers, Scientists, and Drug Development Professionals

Introduction

BWX 46 is a potent and highly selective synthetic peptide agonist for the Neuropeptide Y
(NPY) Y5 receptor. As a selective agonist, BWX 46 is a valuable tool for investigating the
physiological and pathological roles of the Y5 receptor, which is implicated in various processes
including appetite regulation, anxiety, and circadian rhythms. These application notes provide
detailed protocols for the dissolution and experimental use of BWX 46, along with a summary
of its key characteristics.

Physicochemical and Pharmacological Properties of
BWX 46

A clear understanding of the properties of BWX 46 is essential for its effective use in
experimental settings.
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Property Value Reference
Molecular Weight 2597.09 g/mol [1112]

CAS Number 172997-92-1 [1]
Chemical Formula C116H186N36028S2 [1]

o _ Y5:0.85, Y1: 42, Y2: 3015, Y4:
Receptor Selectivity (Ki in nM) [1][2]
245
ICso (Y5 receptor) 0.5nM [3]

Dissolution of BWX 46 for Experimental Use

Proper dissolution of BWX 46 is critical for obtaining accurate and reproducible experimental
results. Due to its peptide nature, careful handling is required to maintain its stability and
activity. There are conflicting reports on the aqueous solubility of BWX 46, with some sources
indicating solubility in water up to 10 mg/mL, while others suggest poor water solubility.
Therefore, the recommended primary solvent for creating a concentrated stock solution is
dimethyl sulfoxide (DMSO).

Protocol for Reconstitution of Lyophilized BWX 46

o Pre-Reconstitution Handling: Before opening, centrifuge the vial of lyophilized BWX 46 at a
low speed (e.g., 1000 x g for 1 minute) to ensure all the powder is at the bottom of the vial.

¢ Solvent Selection: Use sterile, anhydrous DMSO to prepare the initial stock solution.

e Preparation of Stock Solution:

[¢]

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of
DMSO using the molecular weight of BWX 46 (2597.09 g/mol ).

Carefully add the calculated volume of DMSO to the vial.

[¢]

Gently vortex or sonicate the vial until the peptide is completely dissolved. Visually inspect

o

the solution to ensure there are no visible particles.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31372353/
https://pubmed.ncbi.nlm.nih.gov/3858854/
https://pubmed.ncbi.nlm.nih.gov/31372353/
https://pubmed.ncbi.nlm.nih.gov/31372353/
https://pubmed.ncbi.nlm.nih.gov/31372353/
https://pubmed.ncbi.nlm.nih.gov/3858854/
https://www.researchgate.net/publication/334315594_Stereotaxic_Surgery_for_Implantation_of_Guide_Cannulas_for_Microinjection_into_the_Dorsomedial_Hypothalamus_in_Young_Rats
https://www.benchchem.com/product/b12815159?utm_src=pdf-body
https://www.benchchem.com/product/b12815159?utm_src=pdf-body
https://www.benchchem.com/product/b12815159?utm_src=pdf-body
https://www.benchchem.com/product/b12815159?utm_src=pdf-body
https://www.benchchem.com/product/b12815159?utm_src=pdf-body
https://www.benchchem.com/product/b12815159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12815159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the DMSO stock solution at -20°C or -80°C for long-term stability.

Preparation of Aqueous Working Solutions

For most biological experiments, the DMSO stock solution will need to be further diluted in an
aqueous buffer.

o Buffer Selection: Choose a buffer appropriate for your specific assay (e.g., sterile phosphate-
buffered saline (PBS) or cell culture medium).

o Serial Dilution: Perform serial dilutions of the DMSO stock solution into the aqueous buffer to
achieve the desired final concentration. It is crucial to add the DMSO stock to the aqueous
buffer and mix immediately to prevent precipitation. The final concentration of DMSO in the
assay should be kept low (typically <0.1%) to avoid solvent-induced artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12815159?utm_src=pdf-body-img
https://www.benchchem.com/product/b12815159?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12815159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. Stereotaxic surgery for implantation of guide cannulas for microinjection into the
dorsomedial hypothalamus in young rats - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Neuropeptide Y injected in the paraventricular hypothalamus: a powerful stimulant of
feeding behavior - PubMed [pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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